Cas no 136320-56-4 (Chol-8(14)-en-24-oicacid, 3-hydroxy-15-oxo-, (3b,5a)- (9CI))

• Product Name: Chol-8(14)-en-24-oicacid, 3-hydroxy-15-oxo-, (3b,5a)- (9CI)
• CAS No: 136320-56-4
• MF: C₂₄H₃₆O₄
• MW: 388.540247917175
• CID: 161450
• PubChem ID: 131952
• Update Time: 2025-04-19

Chol-8(14)-en-24-oicacid, 3-hydroxy-15-oxo-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Chol-8(14)-en-24-oicacid, 3-hydroxy-15-oxo-, (3b,5a)- (9CI)
• 3-hydroxy-15-keto-chol-8(14)-en-24-oic acid
• 3beta-Hydroxy-15-keto-5alpha-chol-8(14)-en-24-oic acid
• 3-Hydroxy-15-oxo-chol-8(14)-en-24-oic acid
• Hkd8(14)C24A
• 3-Hydroxy-15-oxochol-8(14)-en-24-oic acid
• 136320-56-4
• (4R)-4-[(9R,10S,13R,17R)-3-hydroxy-10,13-dimethyl-15-oxo-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• DTXSID20929325

• Inchi： 1S/C24H36O4/c1-14(4-7-21(27)28)19-13-20(26)22-17-6-5-15-12-16(25)8-10-23(15,2)18(17)9-11-24(19,22)3/h14-16,18-19,25H,4-13H2,1-3H3,(H,27,28)/t14-,15?,16?,18+,19-,23+,24-/m1/s1
• InChI Key： NNAVJINCKJAUPF-TYSIGZIMSA-N
• SMILES： OC1CC[C@@]2(C)C(C1)CCC1=C3C(C[C@H]([C@H](C)CCC(=O)O)[C@@]3(C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 388.26148
• Monoisotopic Mass: 388.26136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 4

Experimental Properties

• Density: 1.16
• Boiling Point: 565.1°Cat760mmHg
• Flash Point: 309.6°C
• Refractive Index: 1.56
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives